Cas no 163679-36-5 (4-Benzoyl-D,L-phenylalanine hydrochloride)
163679-36-5 structure
Product Name:4-Benzoyl-D,L-phenylalanine hydrochloride
CAS No:163679-36-5
MF:C16H16ClNO3
MW:305.756143569946
CID:824972
PubChem ID:44119120
Update Time:2024-11-01
4-Benzoyl-D,L-phenylalanine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzoyl-D,L-phenylalanine Hydrochloride
- 4-BENZOYL-DL-PHENYLALAINE HYDROCHLORIDE
- D,L-BPA
- 4-Benzoylphenylalanine Hydrochloride
- 4-Benzoyl-DL-phenylalanine hydrochloride
- 4-BENZOYL-D,L-PHENYLALANINE, HYDROCHLORIDE
- 163679-36-5
- 2-amino-3-(4-benzoylphenyl)propanoic acid hydrochloride
- 2-amino-3-(4-benzoylphenyl)propanoic acid;hydrochloride
- DB-305488
- 4-Benzoyl-D,L-phenylalanine hydrochloride
-
- Inchi: 1S/C16H15NO3.ClH/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12;/h1-9,14H,10,17H2,(H,19,20);1H
- InChI Key: XVJIYFOSPMCXHG-UHFFFAOYSA-N
- SMILES: Cl.OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O
Computed Properties
- Exact Mass: 305.0818711g/mol
- Monoisotopic Mass: 305.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 342
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4
Experimental Properties
- Melting Point: 202-204(dec.)
4-Benzoyl-D,L-phenylalanine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B208500-20mg |
4-Benzoyl-D,L-phenylalanine Hydrochloride |
163679-36-5 | 20mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B208500-200mg |
4-Benzoyl-D,L-phenylalanine Hydrochloride |
163679-36-5 | 200mg |
$ 1487.00 | 2023-04-19 | ||
| Apollo Scientific | OR0850T-20mg |
4-Benzoyl-DL-phenylalanine hydrochloride |
163679-36-5 | 20mg |
£230.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A935679-20mg |
2-amino-3-(4-benzoylphenyl)propanoicacidhydrochloride |
163679-36-5 | 97% | 20mg |
¥4,500.00 | 2022-09-02 |
4-Benzoyl-D,L-phenylalanine hydrochloride Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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